Cas no 2229297-00-9 (1-(5-fluoro-2-methylphenyl)-3-oxocyclobutane-1-carboxylic acid)

• Product Name: 1-(5-fluoro-2-methylphenyl)-3-oxocyclobutane-1-carboxylic acid
• CAS No: 2229297-00-9
• MF: C₁₂H₁₁FO₃
• MW: 222.212347269058
• CID: 6597926
• PubChem ID: 165617853
• Update Time: 2025-05-24

1-(5-fluoro-2-methylphenyl)-3-oxocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(5-fluoro-2-methylphenyl)-3-oxocyclobutane-1-carboxylic acid
• 2229297-00-9
• EN300-1808601

• Inchi： 1S/C12H11FO3/c1-7-2-3-8(13)4-10(7)12(11(15)16)5-9(14)6-12/h2-4H,5-6H2,1H3,(H,15,16)
• InChI Key： UIKPRVZVVXUQND-UHFFFAOYSA-N
• SMILES： FC1C=CC(C)=C(C=1)C1(C(=O)O)CC(C1)=O

Computed Properties

• Exact Mass: 222.06922237g/mol
• Monoisotopic Mass: 222.06922237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 54.4Ų

Additional information on 1-(5-fluoro-2-methylphenyl)-3-oxocyclobutane-1-carboxylic acid

Comprehensive Overview of 1-(5-Fluoro-2-methylphenyl)-3-oxocyclobutane-1-carboxylic acid (CAS No. 2229297-00-9)

1-(5-Fluoro-2-methylphenyl)-3-oxocyclobutane-1-carboxylic acid (CAS No. 2229297-00-9) is a fluorinated cyclobutane derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique cyclobutane-1-carboxylic acid core and 5-fluoro-2-methylphenyl substituent, has garnered attention for its structural versatility and bioactivity. Researchers are increasingly exploring its applications in drug discovery, particularly in targeting enzymes and receptors associated with inflammatory and metabolic disorders.

The molecular structure of 1-(5-fluoro-2-methylphenyl)-3-oxocyclobutane-1-carboxylic acid features a 3-oxocyclobutane ring, which is a key motif in medicinal chemistry due to its conformational rigidity and ability to enhance binding affinity. The presence of a fluoro group at the 5-position of the phenyl ring further modulates electronic properties, potentially improving pharmacokinetic profiles. Such modifications align with current trends in fluorinated drug design, a hot topic in 2024 as the pharmaceutical industry seeks to optimize drug stability and bioavailability.

In recent years, the demand for fluorinated building blocks like this compound has surged, driven by their utility in small-molecule therapeutics and crop protection agents. A 2023 market analysis highlighted fluorinated compounds as one of the fastest-growing segments in fine chemicals, with applications spanning oncology, neurology, and sustainable agriculture. This aligns with frequent search queries such as "fluorine in drug development" and "cyclobutane derivatives in agrochemistry," reflecting broader industry interest.

Synthetic routes to CAS 2229297-00-9 typically involve cyclobutane ring formation followed by selective fluorination, a process optimized for scalability and purity. Analytical techniques like HPLC and NMR are critical for quality control, ensuring compliance with stringent regulatory standards for pharmaceutical intermediates. These aspects resonate with laboratory professionals searching for "high-purity fluorinated intermediates" or "characterization of cyclobutane analogs."

From a therapeutic perspective, the 3-oxocyclobutane moiety in this compound may interact with prolyl hydroxylase inhibitors or PPARγ modulators, making it relevant to research on hypoxia-related diseases and diabetes. Such connections address trending questions like "novel scaffolds for metabolic disease targets" in scientific forums. Additionally, its potential as a bioisostere for carboxylic acids expands its utility in fragment-based drug discovery (FBDD).

Environmental and safety profiles of 1-(5-fluoro-2-methylphenyl)-3-oxocyclobutane-1-carboxylic acid are also under scrutiny, coinciding with rising searches for "green chemistry in fluorination" and "sustainable heterocyclic synthesis." Modern protocols emphasize solvent-free reactions or biodegradable catalysts, reflecting the compound's alignment with ESG (Environmental, Social, and Governance) principles in chemical manufacturing.

In summary, CAS 2229297-00-9 represents a compelling case study in contemporary chemical innovation. Its dual relevance to life sciences and material optimization, combined with its addressal of current research gaps, positions it as a compound of enduring scientific and commercial value. For researchers exploring "fluorine-based bioactive molecules" or "cyclobutane applications," this chemical offers a rich avenue for investigation.